N-(4-Ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
N-(4-Ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Brand Name:
Vulcanchem
CAS No.:
618393-96-7
VCID:
VC0384199
InChI:
InChI=1S/C17H19NOS/c1-2-12-7-9-13(10-8-12)18-17(19)15-11-20-16-6-4-3-5-14(15)16/h7-11H,2-6H2,1H3,(H,18,19)
SMILES:
CCC1=CC=C(C=C1)NC(=O)C2=CSC3=C2CCCC3
Molecular Formula:
C17H19NOS
Molecular Weight:
285.4g/mol
N-(4-Ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
CAS No.: 618393-96-7
Main Products
VCID: VC0384199
Molecular Formula: C17H19NOS
Molecular Weight: 285.4g/mol
| CAS No. | 618393-96-7 |
|---|---|
| Product Name | N-(4-Ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
| Molecular Formula | C17H19NOS |
| Molecular Weight | 285.4g/mol |
| IUPAC Name | N-(4-ethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
| Standard InChI | InChI=1S/C17H19NOS/c1-2-12-7-9-13(10-8-12)18-17(19)15-11-20-16-6-4-3-5-14(15)16/h7-11H,2-6H2,1H3,(H,18,19) |
| Standard InChIKey | JLDOACLYLULTMZ-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)NC(=O)C2=CSC3=C2CCCC3 |
| Canonical SMILES | CCC1=CC=C(C=C1)NC(=O)C2=CSC3=C2CCCC3 |
| PubChem Compound | 829786 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume